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Compound of Interest

Compound Name: NU6102

Cat. No.: B1677023 Get Quote

Researchers, scientists, and drug development professionals handling NU6102 must adhere to

proper disposal procedures to ensure laboratory safety and environmental compliance. While

specific disposal instructions for NU6102 are not readily available, general principles of

chemical waste management should be strictly followed. This guide provides a comprehensive,

step-by-step approach to the safe disposal of NU6102, aligning with standard laboratory safety

protocols.

Chemical and Physical Properties of NU6102
A summary of the key quantitative data for NU6102 is presented below for easy reference.

Property Value

Molecular Formula C₁₈H₂₂N₆O₃S

Molecular Weight 402.5 g/mol [1]

CAS Number 444722-95-6[1]

Form Solid[1]

Purity >98%[1]

Solubility Soluble in DMSO to 50 mM[1]

IC₅₀ for CDK1/cyclin B 9.5 nM[1][2][3]

IC₅₀ for CDK2/cyclin A3 5.4 nM[1][2][3]
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Step-by-Step Disposal Procedures
The following procedures are based on general guidelines for laboratory chemical waste

disposal and should be adapted to comply with institutional and local regulations.

Waste Identification and Segregation
Characterize the Waste: Determine if the NU6102 waste is mixed with other hazardous

materials, such as solvents.

Segregate Waste Streams: Do not mix NU6102 waste with incompatible chemicals. It is best

practice to collect waste in separate, clearly labeled containers. For instance, solid NU6102
waste should be collected separately from solutions of NU6102 in solvents like DMSO.

Containerization
Select Appropriate Containers: Use sturdy, leak-proof containers that are chemically

compatible with NU6102 and any solvents used. The original container may be suitable if it is

in good condition.[4]

Label Containers Clearly: All waste containers must be clearly labeled with the words

"Hazardous Waste," the full chemical name ("NU6102"), and any other components in the

waste stream (e.g., "NU6102 in DMSO").[5] The date of waste accumulation should also be

included.

Storage
Secure Storage: Store waste containers in a designated, well-ventilated satellite

accumulation area away from general laboratory traffic.[4][6]

Secondary Containment: Liquid waste containers should be placed in secondary

containment to prevent spills.[7]

Keep Containers Closed: Waste containers must be kept tightly sealed except when adding

waste.[5][7]

Disposal Request and Pickup
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Follow Institutional Procedures: Adhere to your institution's specific procedures for

hazardous waste pickup. This typically involves submitting a request to the Environmental

Health and Safety (EHS) office.

Do Not Dispose Down the Drain: Chemical waste, including solutions containing NU6102,

should not be poured down the sink.[5][7]

Do Not Dispose in Regular Trash: Solid NU6102 waste and contaminated labware (e.g.,

pipette tips, gloves) should be disposed of as hazardous waste, not in the regular trash.[5][7]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of NU6102.

Waste Generation & Segregation Containerization & Labeling Storage

Disposal

Generate NU6102 Waste Segregate Solid vs. Liquid Waste Select & Fill Appropriate Container Label with Contents & Hazard Info Store in Designated Satellite Accumulation Area Use Secondary Containment for Liquids

Request EHS Pickup EHS Collects for Final Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of NU6102.

Experimental Protocols
While this document focuses on disposal, it is important to note that NU6102 is a potent

inhibitor of cyclin-dependent kinases (CDKs).[1][2][3][8] Standard laboratory protocols for

handling potent small molecule inhibitors should be followed during experimentation to

minimize exposure and contamination. This includes the use of appropriate personal protective

equipment (PPE) such as gloves, lab coats, and safety glasses.
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Disclaimer: The information provided is based on general laboratory safety principles. Always

consult your institution's specific Environmental Health and Safety (EHS) guidelines and the

relevant Safety Data Sheet (SDS) for comprehensive and compliant disposal procedures.

Although one source indicated an SDS is not required for NU6102 under REACH, it is always

best practice to seek out any available safety information from the supplier.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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